3-Methyl-8-(3-phenylpropylsulfanyl)-7-prop-2-enylpurine-2,6-dione
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Description
Scientific Research Applications
Synthesis and Intermediate Applications
Synthesis of Prostaglandins : The compound 2-Methyl-2-(prop-2-enyl)cyclopentane-1,3-dione, related to the chemical , is used as a key intermediate in the synthesis of 8-methylprostaglandins, which have various biological applications (Schick et al., 1991).
Aromatase Inhibitor Synthesis : Synthesis and biological evaluation of compounds similar to the specified chemical, such as 3-alkyl-substituted 3-(4-aminophenyl)piperidine-2,6-diones, have shown potential as inhibitors of estrogen biosynthesis, which can be important for hormone-dependent breast cancer treatment (Hartmann & Batzl, 1986).
Antibacterial Compounds : Certain derivatives, like 1-methyl-3-aryl-2-(arylazo/N-substituted p-sulphamylbenzeneazo) propane-1,3-diones, show considerable antibacterial activity and can be synthesized using compounds structurally similar to 3-Methyl-8-(3-phenylpropylsulfanyl)-7-prop-2-enylpurine-2,6-dione (Nigam et al., 1982).
Chemical Modifications and Reactions
Silyl Stabilization : Compounds like 2-methyl-3-(trimethylsilyl)-1,3-butadiene-1,4-dione, which are structurally related, are used to study silyl stabilization effects in unsymmetrical bisketenes (Allen et al., 1994).
Novel Synthesis Methods : Research on compounds like 2-Chloro-7-methylpurine-6, 8-dione has led to the development of new synthesis methods for 7-methyl-8-oxoguanosine, a compound with potential applications in nucleic acid chemistry (Kini et al., 1987).
Heterocyclic Chemistry : Studies involving the synthesis of 4-[(alkylsulfanyl)methyl]isoxazoles and -1H-pyrazoles from compounds like 3-[(alkylsulfanyl)methyl]pentane-2,4-diones explore new areas in heterocyclic chemistry (Baeva et al., 2018).
Properties
IUPAC Name |
3-methyl-8-(3-phenylpropylsulfanyl)-7-prop-2-enylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O2S/c1-3-11-22-14-15(21(2)17(24)20-16(14)23)19-18(22)25-12-7-10-13-8-5-4-6-9-13/h3-6,8-9H,1,7,10-12H2,2H3,(H,20,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYDCIBXURIFARK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)SCCCC3=CC=CC=C3)CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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